methyl 1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: methyl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C14H17NO3/c1-3-10-4-6-12(7-5-10)15-9-11(8-13(15)16)14(17)18-2/h4-7,11H,3,8-9H2,1-2H3
• InChI Key: BQCUCIJLORCUIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OC
• Molecular Formula: C14H17NO3
• DSSTOX Substance ID: DTXSID401207277
• Molecular Weight: 247.29 g/mol
• Solubility: >37.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 160693-53-8

Description

“Methyl 1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxylate” is likely a pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a five-membered nitrogenous ring. They are found in many natural and synthetic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The ethylphenyl group could be introduced through a substitution or addition reaction, and the carboxylate group could be formed through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a five-membered pyrrolidine ring with a carbonyl group at the 5-position, a methyl ester at the 3-position, and a 4-ethylphenyl group at the 1-position.

Chemical Reactions Analysis

As a pyrrolidine derivative, this compound could undergo various chemical reactions. The carbonyl group could be reduced to a hydroxyl group, or it could react with nucleophiles in an addition reaction. The ester could be hydrolyzed to form a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups would influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a pharmaceutical compound, it could interact with biological receptors or enzymes to exert its effects.

Safety and Hazards

Like all chemicals, this compound should be handled with care. It’s important to use appropriate personal protective equipment and follow safety protocols when handling it. Specific safety and hazard information would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve studying its potential applications, such as in pharmaceuticals or materials science. Researchers could also explore its synthesis and reactivity to develop new synthetic methods.